Cas no 2199105-37-6 (6-methoxy-4-[(1-methylpyrrolidin-3-yl)oxy]quinoline)

• Product Name: 6-methoxy-4-[(1-methylpyrrolidin-3-yl)oxy]quinoline
• CAS No: 2199105-37-6
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5326309
• Update Time: 2025-05-22

6-methoxy-4-[(1-methylpyrrolidin-3-yl)oxy]quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-methoxy-4-[(1-methyl-3-pyrrolidinyl)oxy]-
• 6-methoxy-4-[(1-methylpyrrolidin-3-yl)oxy]quinoline

• Inchi： 1S/C15H18N2O2/c1-17-8-6-12(10-17)19-15-5-7-16-14-4-3-11(18-2)9-13(14)15/h3-5,7,9,12H,6,8,10H2,1-2H3
• InChI Key： IPQBOHMQMBQRCD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(OC2CCN(C)C2)=CC=1

Additional information on 6-methoxy-4-[(1-methylpyrrolidin-3-yl)oxy]quinoline

6-Methoxy-4-[(1-Methylpyrrolidin-3-yl)oxy]Quinoline: A Comprehensive Overview

The compound 6-methoxy-4-[(1-methylpyrrolidin-3-yl)oxy]quinoline, identified by the CAS registry number 2199105-37-6, is a complex organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound belongs to the class of quinolines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of substituents such as methoxy and (1-methylpyrrolidin-3-yl)oxy groups introduces unique chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

The structure of 6-methoxy-4-[(1-methylpyrrolidin-3-yl)oxy]quinoline is characterized by a quinoline backbone with two substituents: a methoxy group at position 6 and a (1-methylpyrrolidin-3-yl)oxy group at position 4. The quinoline moiety itself is known for its aromatic stability and ability to participate in various chemical reactions, such as electrophilic substitution and nucleophilic aromatic substitution. The methoxy group at position 6 contributes to the compound's solubility and can act as an electron-donating group, influencing the electronic properties of the molecule. Meanwhile, the (1-methylpyrrolidin-3-yl)oxy group at position 4 introduces steric hindrance and potentially enhances the compound's bioavailability when used in pharmaceutical applications.

Recent studies have highlighted the potential of 6-methoxyquinoline derivatives in drug discovery. For instance, research has shown that certain quinoline derivatives exhibit anti-inflammatory, antioxidant, and anticancer activities. The presence of the methoxy group in this compound may further enhance these properties by modulating the molecule's interaction with biological targets. Additionally, the (1-methylpyrrolidin-3-yl)oxy group could play a role in improving the pharmacokinetic profile of the compound, making it more suitable for therapeutic applications.

In terms of synthesis, 6-methoxyquinoline derivatives can be prepared through various methods, including Friedlander synthesis, Skraup synthesis, and Buchwald-Hartwig amination. The specific route chosen depends on the availability of starting materials and the desired stereochemistry of the product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact.

The application of 6-methoxyquinoline derivatives extends beyond pharmaceuticals. For example, these compounds have been explored as building blocks in materials science for constructing advanced materials with tailored electronic properties. The quinoline moiety's ability to form π-conjugated systems makes it ideal for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 6-methoxyquinoline derivatives, particularly those with substituents like (1-methylpyrrolidin-3-yl)oxy groups, represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical properties, synthesis methods, and potential uses, ensuring their relevance in both academic and industrial settings.